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2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27612-0.05g |
5-(trifluoromethyl)pyridine-2-carboxylic acid |
80194-69-0 | 95% | 0.05g |
$19.0 | 2023-09-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T2975-1g |
5-(Trifluoromethyl)pyridine-2-carboxylic acid |
80194-69-0 | 98.0%(GC&T) | 1g |
￥180.0 | 2022-06-10 | |
| Enamine | EN300-27612-2.5g |
5-(trifluoromethyl)pyridine-2-carboxylic acid |
80194-69-0 | 95% | 2.5g |
$40.0 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R000802-1g |
5-(Trifluoromethyl)pyridine-2-carboxylic acid |
80194-69-0 | 98% | 1g |
￥29 | 2024-05-21 | |
| abcr | AB233119-100 g |
5-(Trifluoromethyl)pyridine-2-carboxylic acid, 97%; . |
80194-69-0 | 97% | 100 g |
€994.90 | 2023-07-20 | |
| Key Organics Ltd | FC-0609-20MG |
5-(trifluoromethyl)-2-pyridinecarboxylic acid |
80194-69-0 | >95% | 20mg |
￡76.00 | 2023-04-18 | |
| Chemenu | CM105388-25g |
5-(Trifluoromethyl)picolinic acid |
80194-69-0 | 97% | 25g |
$149 | 2021-08-06 | |
| Enamine | EN300-27612-100.0g |
5-(trifluoromethyl)pyridine-2-carboxylic acid |
80194-69-0 | 95% | 100.0g |
$644.0 | 2023-02-14 | |
| TRC | T791430-50g |
5-(Trifluoromethyl)picolinic Acid |
80194-69-0 | 50g |
$ 299.00 | 2023-09-05 | ||
| eNovation Chemicals LLC | D961688-100g |
5-(Trifluoromethyl)pyridine-2-carboxylic acid |
80194-69-0 | 97% | 100g |
$900 | 2024-06-05 |
5-(Trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 80194-69-0) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl group and carboxylic acid functionality, serves as a versatile building block in organic synthesis. Its unique structural features make it valuable for designing bioactive molecules, particularly in the development of drug candidates and crop protection agents. Researchers are increasingly exploring its applications due to the rising demand for fluorinated compounds in modern chemistry.
The trifluoromethyl group in 5-(Trifluoromethyl)pyridine-2-carboxylic acid enhances the compound's lipophilicity and metabolic stability, which are critical properties for pharmaceutical intermediates. This aligns with current trends in drug discovery, where fluorine-containing compounds constitute nearly 30% of FDA-approved drugs. The compound's pyridine core further contributes to its utility in heterocyclic chemistry, enabling diverse reactions such as amidation, esterification, and cross-coupling. These reactions are pivotal for creating high-value fine chemicals used in life sciences.
In agrochemical applications, 5-(Trifluoromethyl)pyridine-2-carboxylic acid is investigated for its potential role in pesticide formulation. The trifluoromethyl moiety often improves the bioactivity of agrochemicals, addressing global challenges like pest resistance and sustainable farming. With increasing searches for eco-friendly crop solutions, this compound's relevance continues to grow. Its compatibility with green chemistry principles—such as reduced environmental persistence—makes it a candidate for next-generation agricultural additives.
From a synthetic perspective, the preparation of CAS No. 80194-69-0 typically involves halogenation or carboxylation of pyridine precursors, followed by trifluoromethylation. Recent advancements in catalytic methods have improved yields and reduced waste, reflecting industry shifts toward cost-effective synthesis. These innovations respond to frequent queries about scalable production techniques for fluorinated intermediates.
Analytical characterization of 5-(Trifluoromethyl)pyridine-2-carboxylic acid employs techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring compliance with quality standards. Purity is a top concern among buyers, as reflected in search terms like "high-purity fluoropyridine suppliers". The compound's stability under standard storage conditions (room temperature, inert atmosphere) further supports its commercial viability.
Emerging studies highlight its potential in material science, particularly for organic electronics and metal-organic frameworks (MOFs). The electron-withdrawing nature of the trifluoromethyl group can tune electronic properties, a feature sought after in semiconductor research. This multidisciplinary applicability positions CAS 80194-69-0 as a compound of interest beyond traditional chemistry sectors.
Regulatory compliance remains a key discussion point. While not classified as hazardous under major chemical inventories, proper handling protocols (e.g., PPE for lab use) are recommended. Suppliers often address FAQs about shipping regulations and documentation requirements, underscoring the importance of transparency in the chemical supply chain.
In summary, 5-(Trifluoromethyl)pyridine-2-carboxylic acid exemplifies the intersection of innovation and practical utility in fluorine chemistry. Its expanding roles in drug development, agrochemicals, and advanced materials reflect broader scientific priorities, answering growing demands for specialty chemicals with tailored functionalities.
